Butyl propionate
Butyl propionate
Butyl propionate, also known as fema 2211, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl propionate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl propionate has been primarily detected in feces. Within the cell, butyl propionate is primarily located in the cytoplasm. Butyl propionate has a sweet, banana, and earthy taste. Butyl propionate has been linked to the inborn metabolic disorders including celiac disease.
Butyl propionate is a carboxylic ester.
N-butyl proprionate appears as a water-white liquid with an apple-like odor. Less dense than water. Flash point 90°F. May irritate skin and eyes. Used to make perfumes and flavorings.
Butyl propionate is a carboxylic ester.
N-butyl proprionate appears as a water-white liquid with an apple-like odor. Less dense than water. Flash point 90°F. May irritate skin and eyes. Used to make perfumes and flavorings.
Brand Name:
Vulcanchem
CAS No.:
590-01-2
VCID:
VC0165908
InChI:
InChI=1S/C7H14O2/c1-3-5-6-9-7(8)4-2/h3-6H2,1-2H3
SMILES:
CCCCOC(=O)CC
Molecular Formula:
C7H14O2
C2H5COOC4H9
C7H14O2
C2H5COOC4H9
C7H14O2
Molecular Weight:
130.18 g/mol
Butyl propionate
CAS No.: 590-01-2
Reference Standards
VCID: VC0165908
Molecular Formula: C7H14O2
C2H5COOC4H9
C7H14O2
Molecular Weight: 130.18 g/mol
CAS No. | 590-01-2 |
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Product Name | Butyl propionate |
Molecular Formula | C7H14O2 C2H5COOC4H9 C7H14O2 |
Molecular Weight | 130.18 g/mol |
IUPAC Name | butyl propanoate |
Standard InChI | InChI=1S/C7H14O2/c1-3-5-6-9-7(8)4-2/h3-6H2,1-2H3 |
Standard InChIKey | BTMVHUNTONAYDX-UHFFFAOYSA-N |
SMILES | CCCCOC(=O)CC |
Canonical SMILES | CCCCOC(=O)CC |
Boiling Point | 296.2 °F at 760 mm Hg (USCG, 1999) 146.8 °C 146 °C |
Density | 0.8754 (USCG, 1999) d00 0.89 Relative density (water = 1): 0.9 0.868-0.8825 |
Flash Point | 101 °F (USCG, 1999) 32 °C |
Melting Point | -128 °F (USCG, 1999) -89.0 °C -89 °C -89°C -90 °C |
Physical Description | N-butyl proprionate appears as a water-white liquid with an apple-like odor. Less dense than water. Flash point 90°F. May irritate skin and eyes. Used to make perfumes and flavorings. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. colourless to pale yellow liquid with an earthy, faintly sweet odou |
Description | Butyl propionate, also known as fema 2211, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl propionate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl propionate has been primarily detected in feces. Within the cell, butyl propionate is primarily located in the cytoplasm. Butyl propionate has a sweet, banana, and earthy taste. Butyl propionate has been linked to the inborn metabolic disorders including celiac disease. Butyl propionate is a carboxylic ester. N-butyl proprionate appears as a water-white liquid with an apple-like odor. Less dense than water. Flash point 90°F. May irritate skin and eyes. Used to make perfumes and flavorings. |
Solubility | 0.01 M 1.5 mg/mL at 20 °C Solubility in water: poor miscible with alcohol, ether; slightly soluble in wate |
Synonyms | n-butyl propionate n-butylpropionate |
Vapor Density | Relative vapor density (air = 1): 4.5 |
Vapor Pressure | 4.42 mmHg Vapor pressure, kPa at 20 °C: 0.38 |
PubChem Compound | 11529 |
Last Modified | Nov 11 2021 |
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